Cas no 2413878-11-0 (3-{5H-pyrido4,3-bindol-7-yl}propanoic acid hydrochloride)
3-{5H-pyrido[4,3-b]indol-7-yl}propanoic acid hydrochloride is a heterocyclic compound featuring a pyridoindole core structure with a propanoic acid side chain, rendered as its hydrochloride salt for enhanced stability and solubility. This derivative is of interest in medicinal chemistry due to its potential as a building block for pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders. The hydrochloride form ensures improved handling and storage characteristics. Its rigid fused-ring system offers a versatile scaffold for further functionalization, making it valuable in drug discovery and development. The compound’s purity and well-defined structure support reproducible synthesis and research applications.
2413878-11-0 structure
Product Name:3-{5H-pyrido4,3-bindol-7-yl}propanoic acid hydrochloride
CAS No:2413878-11-0
MF:C14H13ClN2O2
MW:276.718222379684
MDL:MFCD32662782
CID:5272569
PubChem ID:146049736
Update Time:2025-10-22
3-{5H-pyrido4,3-bindol-7-yl}propanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(5H-Pyrido[4,3-b]indol-7-yl)propanoic acid;hydrochloride
- AT23294
- 3-(5H-PYRIDO[4,3-B]INDOL-7-YL)PROPANOIC ACID HCL
- 3-{5H-pyrido[4,3-b]indol-7-yl}propanoic acid hydrochloride
- 3-{5H-pyrido4,3-bindol-7-yl}propanoic acid hydrochloride
-
- MDL: MFCD32662782
- Inchi: 1S/C14H12N2O2.ClH/c17-14(18)4-2-9-1-3-10-11-8-15-6-5-12(11)16-13(10)7-9;/h1,3,5-8,16H,2,4H2,(H,17,18);1H
- InChI Key: KSPIVPKYWIZYSE-UHFFFAOYSA-N
- SMILES: Cl.OC(CCC1C=CC2C3C=NC=CC=3NC=2C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 321
- Topological Polar Surface Area: 66
3-{5H-pyrido4,3-bindol-7-yl}propanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26572980-0.05g |
3-{5H-pyrido[4,3-b]indol-7-yl}propanoic acid hydrochloride |
2413878-11-0 | 95% | 0.05g |
$936.0 | 2023-09-14 | |
| Enamine | EN300-26572980-0.1g |
3-{5H-pyrido[4,3-b]indol-7-yl}propanoic acid hydrochloride |
2413878-11-0 | 95% | 0.1g |
$1152.0 | 2023-09-14 | |
| Enamine | EN300-26572980-0.25g |
3-{5H-pyrido[4,3-b]indol-7-yl}propanoic acid hydrochloride |
2413878-11-0 | 95% | 0.25g |
$1645.0 | 2023-09-14 | |
| Enamine | EN300-26572980-0.5g |
3-{5H-pyrido[4,3-b]indol-7-yl}propanoic acid hydrochloride |
2413878-11-0 | 95% | 0.5g |
$2592.0 | 2023-09-14 | |
| Enamine | EN300-26572980-1.0g |
3-{5H-pyrido[4,3-b]indol-7-yl}propanoic acid hydrochloride |
2413878-11-0 | 95% | 1g |
$3322.0 | 2023-05-31 | |
| Enamine | EN300-26572980-2.5g |
3-{5H-pyrido[4,3-b]indol-7-yl}propanoic acid hydrochloride |
2413878-11-0 | 95% | 2.5g |
$6512.0 | 2023-09-14 | |
| Enamine | EN300-26572980-5.0g |
3-{5H-pyrido[4,3-b]indol-7-yl}propanoic acid hydrochloride |
2413878-11-0 | 95% | 5g |
$9636.0 | 2023-05-31 | |
| Enamine | EN300-26572980-10.0g |
3-{5H-pyrido[4,3-b]indol-7-yl}propanoic acid hydrochloride |
2413878-11-0 | 95% | 10g |
$14288.0 | 2023-05-31 | |
| AstaTech | AT23294-0.1/G |
3-(5H-PYRIDO[4,3-B]INDOL-7-YL)PROPANOIC ACID HCL |
2413878-11-0 | 95% | 0.1g |
$933 | 2023-09-19 | |
| AstaTech | AT23294-0.25/G |
3-(5H-PYRIDO[4,3-B]INDOL-7-YL)PROPANOIC ACID HCL |
2413878-11-0 | 95% | 0.25g |
$1333 | 2023-09-19 |
3-{5H-pyrido4,3-bindol-7-yl}propanoic acid hydrochloride Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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